Cas no 104193-93-3 (3',4',5,6,7-Pentamethoxyflavanone)

• Product Name: 3',4',5,6,7-Pentamethoxyflavanone
• CAS No: 104193-93-3
• MF: C₂₀H₂₂O₇
• MW: 374.3845
• CID: 5077857
• PubChem ID: 12405140
• Update Time: 2025-06-09

3',4',5,6,7-Pentamethoxyflavanone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,3',4'-pentamethoxyflavanone
• 3',4',5,6,7-Pentamethoxyflavanone
• Flavanone, 3',4',5,6,7-pentamethoxy-
• 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-5,6,7-trimethoxy-
• 104193-93-3
• HFKPIRGXRKMHJS-UHFFFAOYSA-N
• FS-8466
• Q-100293

• Inchi： 1S/C20H22O7/c1-22-13-7-6-11(8-15(13)23-2)14-9-12(21)18-16(27-14)10-17(24-3)19(25-4)20(18)26-5/h6-8,10,14H,9H2,1-5H3
• InChI Key： HFKPIRGXRKMHJS-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C(=C(C(=C2C(C([H])([H])C1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 374.13655304g/mol
• Monoisotopic Mass: 374.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 3',4',5,6,7-Pentamethoxyflavanone

Exploring the Potential of 3',4',5,6,7-Pentamethoxyflavanone (CAS No. 104193-93-3): A Comprehensive Review

3',4',5,6,7-Pentamethoxyflavanone (CAS No. 104193-93-3) is a naturally occurring flavanone derivative that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This compound, characterized by its five methoxy groups attached to the flavanone backbone, belongs to the broader class of polymethoxyflavonoids (PMFs), which are widely studied for their bioactive properties.

In the context of growing consumer interest in natural compounds and plant-derived therapeutics, 3',4',5,6,7-Pentamethoxyflavanone has emerged as a subject of research in areas such as antioxidant activity, anti-inflammatory effects, and potential neuroprotective properties. These attributes align with current trends in functional foods and nutraceuticals, where consumers are actively seeking science-backed ingredients that support overall wellness.

The structural uniqueness of 3',4',5,6,7-Pentamethoxyflavanone contributes to its biological activities. The presence of multiple methoxy groups enhances its lipophilicity and bioavailability, making it an interesting candidate for drug development and dietary supplements. Researchers have particularly focused on its potential role in metabolic health and cellular protection, topics that rank high in search engine queries related to natural health solutions.

From a technical perspective, 3',4',5,6,7-Pentamethoxyflavanone demonstrates notable stability under various conditions, which is crucial for formulation development. This characteristic addresses common industry challenges in incorporating bioactive compounds into functional beverages and supplement matrices - topics frequently searched by product developers and manufacturers.

Recent studies have explored the compound's potential in skin health applications, particularly in relation to anti-aging formulations. This aligns with the booming market for cosmeceuticals and the increasing consumer demand for evidence-based natural skincare ingredients. The compound's radical scavenging capacity makes it particularly relevant in formulations targeting oxidative stress - a key concern in modern dermatology.

In the field of nutritional science, 3',4',5,6,7-Pentamethoxyflavanone has shown promise in modulating certain metabolic pathways. This has led to increased research interest in its potential applications for metabolic syndrome management, a topic that consistently ranks high in health-related searches. The compound's ability to influence cellular signaling pathways without significant toxicity makes it an attractive subject for further investigation.

The analytical characterization of 3',4',5,6,7-Pentamethoxyflavanone has been facilitated by advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for quality control in natural product standardization, addressing industry needs for authenticity verification and purity assessment of bioactive ingredients.

As research continues, the potential applications of 3',4',5,6,7-Pentamethoxyflavanone are expanding beyond traditional areas. Emerging studies suggest possible roles in gut microbiome modulation and immune support, topics that have seen exponential growth in consumer interest and online searches in recent years. These developments position the compound as a versatile ingredient for next-generation health and wellness products.

From a commercial perspective, the growing demand for science-backed botanicals has increased the market potential for 3',4',5,6,7-Pentamethoxyflavanone. Product developers are particularly interested in its synergistic effects with other bioactive compounds, as combination therapies and multi-ingredient formulations dominate current product trends in the nutraceutical space.

In conclusion, 3',4',5,6,7-Pentamethoxyflavanone (CAS No. 104193-93-3) represents an exciting area of research at the intersection of natural product chemistry and applied health sciences. Its diverse potential applications, coupled with increasing consumer awareness of plant-based bioactive compounds, suggest a bright future for this unique flavanone derivative in various health-oriented industries.